Cas no 31417-10-4 (N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine)

• Product Name: N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine
• CAS No: 31417-10-4
• MF: C₄₀H₇₉NO₄
• MW: 638.059573411942
• CID: 4553911
• PubChem ID: 136212734
• Update Time: 2025-05-19

N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine Chemical and Physical Properties

Names and Identifiers

• N-(2''-(R)-hydroxybehenoyl)-D-erythro-sphingosine
• N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine
• 22:0(2R-OH) Ceramide
• Docosanamide, 2-hydroxy-N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-, (2R)-
• (2R)-N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]-2-hydroxydocosanamide
• 22:0(2R-OH) Ceramide, N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine, powder
• Docosanamide,2-hydroxy-N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-,(2R)-
• 31417-10-4

• MDL： MFCD22416677
• Inchi： 1S/C40H79NO4/c1-3-5-7-9-11-13-15-17-18-19-20-21-23-25-27-29-31-33-35-39(44)40(45)41-37(36-42)38(43)34-32-30-28-26-24-22-16-14-12-10-8-6-4-2/h32,34,37-39,42-44H,3-31,33,35-36H2,1-2H3,(H,41,45)/b34-32+/t37-,38+,39+/m0/s1
• InChI Key： FCCZDEAAQZWMGI-ZAKDXXNHSA-N
• SMILES： C(N[C@@H](CO)[C@H](O)/C=C/CCCCCCCCCCCCC)(=O)[C@H](O)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 637.60091000g/mol
• Monoisotopic Mass: 637.60091000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 45
• Rotatable Bond Count: 37
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.4
• Topological Polar Surface Area: 89.8Ų

N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine

N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine (CAS 31417-10-4): A Comprehensive Guide to Its Properties and Applications

N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine (CAS 31417-10-4) is a specialized sphingolipid derivative that has garnered significant attention in the fields of biochemistry, dermatology, and cosmetic science. This compound, often referred to as a ceramide analog, plays a crucial role in maintaining skin barrier function and cellular signaling. Its unique structure, featuring a hydroxybehenoyl moiety attached to the D-erythro-sphingosine backbone, makes it a valuable ingredient in advanced skincare formulations and biomedical research.

The growing interest in N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine is closely tied to the rising demand for anti-aging solutions and skin barrier repair products. Consumers and researchers alike are increasingly searching for terms like "ceramide benefits for skin", "sphingolipids in skincare", and "hydroxybehenoyl sphingosine uses", reflecting the compound's relevance in modern dermatology. Its ability to mimic natural ceramides, which are essential for skin hydration and elasticity, positions it as a key player in the development of next-generation cosmeceuticals.

From a chemical perspective, N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine exhibits remarkable stability and biocompatibility. The hydroxybehenoyl chain contributes to its lipophilic character, enabling efficient incorporation into lipid bilayers and cell membranes. This property is particularly valuable in drug delivery systems, where the compound can enhance the bioavailability of active ingredients. Recent studies have also explored its potential in inflammatory modulation, with researchers investigating its effects on cellular signaling pathways related to skin health.

The application of N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine extends beyond skincare. In the pharmaceutical industry, it serves as a valuable biochemical tool for studying sphingolipid metabolism and membrane dynamics. Its structural similarity to endogenous sphingolipids makes it an ideal candidate for probing lipid-protein interactions and cell membrane organization. Furthermore, the compound's potential role in neuroprotective therapies has sparked interest among neuroscientists, particularly in relation to sphingolipid disorders and neurodegenerative diseases.

Market trends indicate a steady growth in demand for N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine, driven by the expanding cosmetic ingredients market and increasing awareness of skin barrier science. Formulators are particularly interested in its synergistic effects with other bioactive compounds, such as hyaluronic acid and niacinamide, in multi-functional skincare products. The compound's compatibility with various delivery systems, including liposomes and nanocarriers, further enhances its appeal to product developers seeking innovative solutions for targeted skin therapy.

Quality considerations for N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine are paramount, with purity levels and stereochemical integrity being critical factors for its efficacy. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, are employed to verify the compound's structural authenticity and purity. These quality control measures ensure that the material meets the stringent requirements of both cosmetic formulations and biomedical research applications.

Looking ahead, research on N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine continues to uncover new potential applications. Emerging studies suggest its possible role in wound healing and tissue regeneration, expanding its relevance in medical applications. The compound's ability to influence cell proliferation and differentiation processes makes it a promising candidate for regenerative medicine approaches. As the scientific community deepens its understanding of sphingolipid biology, the applications of this specialized molecule are likely to grow even further.

For researchers and formulators working with N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine, proper handling and storage are essential to maintain its stability. The compound should be protected from oxidation and hydrolysis, typically requiring storage under inert atmosphere at low temperatures. These precautions preserve the material's bioactive properties and ensure consistent performance in both research and product applications.

The synthesis of N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine represents an interesting challenge in organic chemistry, requiring precise control over stereoselective reactions and acylations. Modern synthetic approaches often employ enzymatic methods or asymmetric catalysis to achieve the desired configuration with high efficiency. These advancements in synthetic methodology have made the compound more accessible for research and commercial applications, supporting its growing use across multiple scientific disciplines.

In conclusion, N-(2'-(R)-hydroxybehenoyl)-D-erythro-sphingosine (CAS 31417-10-4) stands as a versatile and valuable compound with wide-ranging applications in skincare, biomedical research, and pharmaceutical development. Its unique structural features and biological activities continue to inspire innovation across multiple fields, making it a subject of ongoing scientific interest and commercial potential. As research progresses and new applications emerge, this specialized sphingolipid derivative is poised to play an increasingly important role in advancing both cosmetic science and therapeutic development.